3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride
Overview
Description
3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride is a chemical compound that belongs to the class of cathinones. It is also known as 4-MMC, Mephedrone, or Meow Meow. It is a synthetic compound that has gained popularity in recent years due to its psychoactive effects. This compound has been used as a recreational drug, but it also has potential scientific research applications.
Mechanism of Action
The mechanism of action of 3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride involves the inhibition of dopamine and serotonin transporters. This leads to an increase in the levels of these neurotransmitters in the brain, which can result in psychoactive effects such as euphoria, stimulation, and increased sociability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride include increased dopamine and serotonin levels in the brain, which can lead to altered mood, cognition, and behavior. Other effects may include increased heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride in lab experiments is its ability to selectively inhibit dopamine and serotonin transporters, which can be useful in studying the role of these neurotransmitters in various physiological and pathological conditions. However, one limitation is that it is a synthetic compound that may not accurately reflect the effects of endogenous neurotransmitters.
Future Directions
There are several future directions for the scientific research of 3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride. One direction could be to study its potential therapeutic applications in conditions such as depression and anxiety. Another direction could be to investigate its effects on other neurotransmitter systems, such as the glutamate system. Additionally, further research could be conducted to better understand the long-term effects of this compound on the brain and body.
Synthesis Methods
The synthesis of 3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride involves the reaction of 4-methylpropiophenone with methylamine and a reducing agent such as sodium borohydride. The resulting compound is then reacted with 4-methylpiperazine to form the final product.
Scientific Research Applications
3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride has potential scientific research applications in the field of neuroscience. It has been found to act as a dopamine and serotonin transporter inhibitor, which could be useful in studying the role of these neurotransmitters in various physiological and pathological conditions.
properties
IUPAC Name |
3-(methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N3O.2ClH/c1-10-4-3-9(13)12-7-5-11(2)6-8-12;;/h10H,3-8H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NENNFEIQRFVMRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC(=O)N1CCN(CC1)C.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Methylamino)-1-(4-methylpiperazin-1-yl)propan-1-one;dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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